Cas no 1804839-11-9 (Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804839-11-9
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4833208
• Update Time: 2025-10-21

Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7F6NO4/c1-2-20-8(19)5-6(18)4(21-10(14,15)16)3-17-7(5)9(11,12)13/h3H,2H2,1H3,(H,17,18)
• InChI Key： MOSZEDBGTSLXCX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(C(=CN1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2.9
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804839-11-9): A Comprehensive Overview

Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804839-11-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate is composed of a pyridine ring substituted with hydroxy, trifluoromethoxy, and trifluoromethyl groups, along with an ethyl ester moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate is in the field of oncology. Preclinical studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings have sparked interest in further investigating its potential as a novel anti-cancer agent.

In addition to its therapeutic applications, Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate has also been studied for its use as a chemical intermediate in the synthesis of other bioactive compounds. Its versatile reactivity and stability make it an attractive starting material for the development of new drugs and pharmaceuticals. For instance, researchers at a leading pharmaceutical company have successfully used this compound as a key intermediate in the synthesis of a novel antiviral agent currently undergoing clinical trials.

The synthesis of Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving nucleophilic substitution reactions and esterification steps. A recent publication in Organic Letters described an efficient one-pot synthesis method that significantly reduces reaction time and enhances overall yield, making it more suitable for large-scale production.

The physical properties of Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in common organic solvents and moderate stability under various conditions. These properties facilitate its use in both solid dosage forms and liquid formulations.

To ensure the safety and efficacy of Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate, extensive toxicity studies have been conducted. Preclinical data indicate that this compound has a favorable safety profile with low toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Ethyl 4-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804839-11-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases, cancer, and other medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in drug discovery and development.